Cas no 80252-81-9 (BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]-)
![BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]- structure](https://www.kuujia.com/scimg/cas/80252-81-9x500.png)
80252-81-9 structure
Product name:BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]-
BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]- Chemical and Physical Properties
Names and Identifiers
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- BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]-
- SCHEMBL19539346
- 80252-81-9
- HS-8076
- 1-ethenyl-2-[(phenylsulfanyl)methyl]benzene
- Phenyl(2-vinylbenzyl)sulfane
-
- Inchi: InChI=1S/C15H14S/c1-2-13-8-6-7-9-14(13)12-16-15-10-4-3-5-11-15/h2-11H,1,12H2
- InChI Key: LEBBTVKHXZACQA-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 226.08162162Da
- Monoisotopic Mass: 226.08162162Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 25.3Ų
BENZENE, 1-ETHENYL-2-[(PHENYLTHIO)METHYL]- Related Literature
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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